5-Pyridin-2-YL-1H-indazole

• IUPAC Name: 5-pyridin-2-yl-1H-indazole
• InChI: InChI=1S/C12H9N3/c1-2-6-13-11(3-1)9-4-5-12-10(7-9)8-14-15-12/h1-8H,(H,14,15)
• InChI Key: WIRAQILXOCCSRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC3=C(C=C2)NN=C3
• Molecular Formula: C12H9N3
• Molecular Weight: 195.22 g/mol
• CAS RN: 885272-51-5

Description

5-Pyridin-2-YL-1H-indazole is a chemical compound with the molecular formula C12H9N3 and a molecular weight of 195.22. It is also known by other synonyms such as 1H-Indazole, 5-(2-pyridinyl)-.

Synthesis Analysis

The synthesis of indazole derivatives has been reported in various studies. For instance, a study reported the synthesis of 19 novel 1,2,4-triazole derivatives, including 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones. Another study discussed the synthesis of 4-aryl-1-(indazol-5-yl)pyridin-2(1H)ones for MCH-1 activity.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring linked to an indazole ring. The indazole ring is a heterocyclic aromatic organic compound.

Chemical Reactions Analysis

The chemical reactions involving indazole derivatives have been explored in various studies. For example, a study reported the reaction of 5-bromo-1-(2-cyanopyridin-4-yl)-1H-indazole-3-carboxamide with thionyl chloride in methanol.

Scientific Research Applications

Synthesis and Characterization

• A series of 1H-pyridin-4-yl-3,5-disubstituted indazoles and their derivatives were synthesized, characterized by spectral data, and evaluated for their Akt kinase activity (Gogireddy, Kalle, Dubey, & Reddy, 2014).
• Another similar series of 1H-pyridin-4-yl-indazole-3-carboxylic acid and its derivatives were also synthesized and characterized (Reddy, Gogireddy, Dubey, B, & B, 2015).

Ligand-Based Research

• The compound was used in synthesizing ligands for iron(II) complexes, leading to findings in spin-crossover hysteresis and ligand-based fluorescence (Santoro, Kershaw Cook, Kulmaczewski, Barrett, Cespedes, & Halcrow, 2015).

Docking Studies and Medicinal Chemistry

• Piperazine-1-yl-1H-indazole derivatives, including a novel compound related to 5-Pyridin-2-YL-1H-indazole, were synthesized and characterized, with docking studies presented to explore their potential in medicinal chemistry (Balaraju, Kalyani, & Laxminarayana, 2019).

Catalysis and Organic Chemistry

• The compound was involved in Rh(III)-catalyzed C–H functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes, demonstrating a method for the synthesis of indazole products (Wu, Wang, Ma, Chen, & Zhu, 2020).

Antimicrobial Activity

• Synthesis of N‐Aryl‐4‐(cyano/alkoxycarbonyl)‐5‐(pyridin‐3‐yl)‐1H/3H‐1,2,3‐triazole derivatives, including those related to this compound, was reported, with some exhibiting moderate antimicrobial activity (Komsani, Avula, Koppireddi, Koochana, Usn, & Yadla, 2015).

Mechanism of Action

Target of Action

For instance, some indazole derivatives have been reported to show activity against the melanin-concentrating hormone receptor 1 (MCHR1) .

Mode of Action

It can be inferred from the properties of indazole derivatives that they interact with their targets and induce changes that lead to their observed biological activities .

Biochemical Pathways

Indazole derivatives have been associated with a wide range of biological properties, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Indazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly impact the action of a compound, and these factors should be considered when evaluating the compound’s therapeutic potential .

Safety and Hazards

The safety information for 5-Pyridin-2-YL-1H-indazole can be found in its Material Safety Data Sheet (MSDS). It’s always important to handle chemical compounds with appropriate safety measures.

Biochemical Analysis

Biochemical Properties

5-Pyridin-2-YL-1H-indazole plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been shown to inhibit protein kinase B/Akt, a key enzyme involved in cell survival and proliferation . Additionally, this compound interacts with cyclo-oxygenase-2 (COX-2), inhibiting its activity and thereby reducing the production of pro-inflammatory mediators . These interactions highlight the compound’s potential as a therapeutic agent in treating inflammatory diseases and cancer.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to inhibit the growth of several cancer cell lines, including colon and melanoma cells . This compound influences cell signaling pathways, particularly those involving protein kinase B/Akt, leading to reduced cell proliferation and increased apoptosis . Furthermore, this compound affects gene expression by modulating the activity of transcription factors involved in cell cycle regulation and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes such as protein kinase B/Akt and COX-2, inhibiting their activity . This binding prevents the phosphorylation of downstream targets, thereby disrupting cell signaling pathways essential for cell survival and proliferation . Additionally, this compound can induce changes in gene expression by modulating the activity of transcription factors, leading to altered cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound has shown stability under standard laboratory conditions, with minimal degradation observed over time . Long-term studies have indicated that this compound can maintain its inhibitory effects on cell proliferation and inflammation, suggesting its potential for chronic therapeutic applications

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit tumor growth and reduce inflammation without significant adverse effects . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of dose optimization in the therapeutic application of this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver, where it undergoes oxidation and conjugation reactions . Enzymes such as cytochrome P450 play a crucial role in the metabolism of this compound, converting it into various metabolites that are excreted via the kidneys . These metabolic processes can influence the compound’s bioavailability and therapeutic efficacy.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and distribution . The compound has been observed to accumulate in specific tissues, such as the liver and kidneys, where it exerts its therapeutic effects . Understanding these transport and distribution mechanisms is essential for optimizing the compound’s therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound has been found to localize in the cytoplasm and nucleus, where it interacts with various biomolecules . Post-translational modifications, such as phosphorylation, can influence its localization and activity, directing it to specific cellular compartments . These localization patterns are crucial for understanding the compound’s mechanism of action and therapeutic potential.